Cas no 7299-91-4 (Butyl Crotonate)

Butyl Crotonate is an ester compound derived from crotonic acid and butanol, commonly used as an intermediate in organic synthesis and specialty chemical applications. It exhibits good solvency properties, making it suitable for use in coatings, adhesives, and polymer formulations. The compound's reactivity allows for further chemical modifications, such as polymerization or esterification, enhancing its utility in industrial processes. Butyl Crotonate is valued for its moderate volatility and compatibility with various organic solvents, contributing to its effectiveness in formulations requiring controlled evaporation rates. Its stability under standard conditions ensures reliable performance in both laboratory and manufacturing environments.
Butyl Crotonate structure
Butyl Crotonate structure
Product Name:Butyl Crotonate
CAS No:7299-91-4
MF:C8H14O2
MW:142.195562839508
MDL:MFCD00053794
CID:565257
PubChem ID:87565542
Update Time:2026-04-29

Butyl Crotonate Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, butylester
    • butyl (E)-but-2-enoate
    • Butyl Crotonate
    • Crotonic Acid Butyl Ester
    • MDL： MFCD00053794

Computed Properties

  • Exact Mass: 142.09900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 0.90
  • Boiling Point: 180°C
  • Flash Point: 64 °C
  • Refractive Index: 1.4320-1.4330
  • PSA: 26.30000
  • LogP: 1.90580
  • Solubility: Not available

Butyl Crotonate Security Information

Butyl Crotonate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Butyl Crotonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR937997-25g
Butyl crotonate
 7299-91-4 95%
25g
 £90.00 2025-02-20
Apollo Scientific
OR937997-100g
Butyl crotonate
 7299-91-4 95%
100g
 £185.00 2025-02-20
Apollo Scientific
OR937997-500g
Butyl crotonate
 7299-91-4 95%
500g
 £620.00 2025-02-20
abcr
AB140276-25 ml
Crotonic acid n-butyl ester, 97%; .
 7299-91-4 97%
25 ml
 €59.10 2024-04-16
abcr
AB140276-500 ml
Crotonic acid n-butyl ester, 97%; .
 7299-91-4 97%
500 ml
 €367.40 2024-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B869551-5ml
Butyl Crotonate
 7299-91-4 97%
5ml
 ￥66.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B869551-25ml
Butyl Crotonate
 7299-91-4 97%
25ml
 ￥229.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B869551-100ml
Butyl Crotonate
 7299-91-4 97%
100ml
 ￥669.00 2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C0417-25ml
Butyl Crotonate
 7299-91-4 97.0%(GC)
25ml
 ￥265.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C0417-500ml
Butyl Crotonate
 7299-91-4 97.0%(GC)
500ml
 ￥2110.0 2022-06-10

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